Ethyl 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-4-carboxylate

• IUPAC Name: ethyl 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-4-carboxylate
• InChI: InChI=1S/C9H13N3O2/c1-3-14-9(13)8-6-5-12(2)11-7(6)4-10-8/h5,8,10H,3-4H2,1-2H3
• InChI Key: CAYUACNZAWFRQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C2=CN(N=C2CN1)C
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

Ethyl 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-4-carboxylate is a pyrazole derivative. Pyrazoles are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They have noteworthy biological properties, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties.

Synthesis Analysis

The synthesis of pyrazole derivatives like Ethyl 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-4-carboxylate involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. The synthesis process is usually monitored by techniques like nuclear magnetic resonance (NMR) spectroscopy.

Molecular Structure Analysis

The molecular structure of Ethyl 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-4-carboxylate can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The peculiarities of their NMR spectra and mass spectrometric behavior provide critical insights into their molecular configurations.

Chemical Reactions Analysis

Pyrazoles, including Ethyl 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-4-carboxylate, are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They are synthesized with various strategies and have recently been the focus of many techniques.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 2-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-4-carboxylate can be determined using techniques like IR spectroscopy and NMR. These techniques provide information about the compound’s functional groups and molecular structure.